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ZEN-2759 stability in cell culture media

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZEN-2759

CAS No.: 1616400-50-0

Cat. No.: S547739

ZEN-2759: Chemical Profile

The table below summarizes the available basic information for the compound ZEN-2759, which is a potent

small-molecule inhibitor targeting BET proteins like BRD4 [1].

Property Detail

Molecular Formula C17H16N202 [1]

Molecular Weight 280.32 g/mol [1]

CAS Number 1616400-50-0 [1]

Storage Condition Short Term: 0°C; Long Term: -20°C [1]
Solubility DMSO [1]

Reported Purity >98% (by HPLC) [1]

How to Determine ZEN-2759 Stability: A Proposed
Workflow
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Since direct stability data is unavailable, you can establish the stability profile for your specific conditions.
The following workflow and methodology outline a general approach for testing compound stability in cell

culture media, inspired by protocols that involve handling and testing reagents in biological media [2] [3]

[4].
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Detailed Experimental Protocol

e Preparation of Stock Solution

o Dissolve ZEN-2759 in DMSO to create a high-concentration stock solution (e.g., 10-50 mM).
Ensure it is completely dissolved [1].

o Key Control: Prepare a fresh aliquot of this stock and store it at -20°C or below for the duration
of the experiment. This serves as a "time-zero" control to rule out inherent instability of the
stock itself.

¢ Incubation in Cell Culture Media

o Spike the ZEN-2759 stock solution into your specific cell culture medium (e.g., DMEM, RPMI-
1640) to achieve the working concentration used in your experiments. ZenBio, a supplier of cell
culture media, notes that their media are "ready-to-use" and can come in various formulations
(e.g., serum-free, phenol-red free), which should be recorded as they can influence stability [3].

o Aliquot the compound-media mixture into several vials.

o Incubate the vials under the standard conditions for your cell cultures (typically 37°C, 5% COz).
Also, include a control vial stored at 4°C, as degradation is often slower at lower temperatures.

e Sampling and Analysis

o Withdraw samples from the incubated vials at predetermined time points (e.g., O, 6, 24, 48
hours).
o Immediately freeze the samples at -80°C to halt any further degradation until analysis.
o The most reliable method for analysis is High-Performance Liquid Chromatography (HPLC)
coupled with Mass Spectrometry (MS).
= This technique separates ZEN-2759 from its potential degradation products and
guantifies the amount of intact compound remaining at each time point [1].
= Compare the peak area of ZEN-2759 in your experimental samples to the peak area of
the "time-zero" control and the stock solution control.

Key Considerations for Your Experiments

¢ Media Composition Matters: The stability of a compound can be significantly affected by media
components. Pay special attention to the presence of serum, as enzymes in fetal bovine serum (FBS)
can metabolize compounds. You may need to compare stability in serum-free and serum-containing
media [3].
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¢ Light Sensitivity: While not specified for ZEN-2759, many compounds are light-sensitive. It is good
practice to wrap your experimental vials in foil to exclude light as a variable.

e Define "Stability": For your research purposes, "stable" might mean that less than 10-20% of the
compound degrades over the duration of your longest treatment period. Use your experimental data
to set this benchmark.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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